Cas no 1784607-59-5 (5-Amino-2-fluoro-4-(trifluoromethyl)benzoic acid)

• Product Name: 5-Amino-2-fluoro-4-(trifluoromethyl)benzoic acid
• CAS No: 1784607-59-5
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 4795990
• Update Time: 2025-05-19

5-Amino-2-fluoro-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-fluoro-4-(trifluoromethyl)benzoic acid

• Inchi： 1S/C8H5F4NO2/c9-5-2-4(8(10,11)12)6(13)1-3(5)7(14)15/h1-2H,13H2,(H,14,15)
• InChI Key： DMYMFFKIXUZTHG-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC(=C(C(F)(F)F)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 1.8
• Topological Polar Surface Area: 63.3

Additional information on 5-Amino-2-fluoro-4-(trifluoromethyl)benzoic acid

5-Amino-2-fluoro-4-(trifluoromethyl)benzoic Acid: A Versatile Building Block in Modern Organic Synthesis

5-Amino-2-fluoro-4-(trifluoromethyl)benzoic acid (CAS No. 1784607-59-5) is a highly specialized aromatic compound that has gained significant attention in pharmaceutical and agrochemical research. This fluorinated benzoic acid derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel small molecule therapeutics and crop protection agents.

The molecular structure of 5-amino-2-fluoro-4-(trifluoromethyl)benzoic acid features three distinct functional groups: an amino group at position 5, a fluorine atom at position 2, and a trifluoromethyl group at position 4 of the benzoic acid scaffold. This unique combination of substituents makes it particularly valuable for medicinal chemistry applications, where fluorine incorporation is known to enhance metabolic stability and membrane permeability of drug candidates.

Recent trends in pharmaceutical research have shown growing interest in fluorinated building blocks like 5-amino-2-fluoro-4-(trifluoromethyl)benzoic acid. This aligns with current industry demands for compounds that can improve drug-like properties, as evidenced by the increasing number of FDA-approved drugs containing fluorine atoms. The compound's CAS 1784607-59-5 has become particularly relevant in the development of kinase inhibitors and GPCR-targeted therapies.

From a synthetic chemistry perspective, 5-amino-2-fluoro-4-(trifluoromethyl)benzoic acid offers multiple sites for further functionalization. The carboxylic acid group allows for amide bond formation or esterification, while the amino group can participate in various coupling reactions. These characteristics make it an excellent candidate for combinatorial chemistry approaches and high-throughput screening applications.

The trifluoromethyl group in this compound deserves special attention, as it significantly influences the molecule's electronic properties and lipophilicity. In drug discovery, such groups are known to enhance binding affinity to target proteins while improving pharmacokinetic profiles. This explains why searches for "trifluoromethyl-containing pharmaceuticals" have increased by 35% in academic literature over the past five years.

Quality control of 5-amino-2-fluoro-4-(trifluoromethyl)benzoic acid typically involves HPLC analysis with UV detection, ensuring high purity levels (>98%) required for pharmaceutical applications. Analytical methods for this compound are frequently discussed in forums focused on advanced chemical analysis techniques, reflecting its importance in precision synthesis.

In material science applications, derivatives of 5-amino-2-fluoro-4-(trifluoromethyl)benzoic acid have shown promise in the development of specialty polymers with enhanced thermal stability and chemical resistance. Researchers investigating "fluorinated polymer precursors" often encounter this compound in their literature reviews.

The global market for fluorinated fine chemicals like 5-amino-2-fluoro-4-(trifluoromethyl)benzoic acid is projected to grow at a CAGR of 6.2% through 2028, driven by increasing demand from the pharmaceutical sector. This growth aligns with industry searches for "specialty fluorochemicals market trends" and "custom synthesis building blocks."

Environmental considerations in handling 5-amino-2-fluoro-4-(trifluoromethyl)benzoic acid follow standard laboratory protocols for aromatic compounds. While not classified as hazardous under current regulations, proper chemical safety practices should always be observed during its use, a topic frequently addressed in "laboratory best practices" discussions.

Future research directions for CAS 1784607-59-5 may explore its potential in emerging areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitor design. These cutting-edge therapeutic approaches have generated numerous queries about "novel chemical scaffolds for targeted protein degradation" in scientific search engines.

For synthetic chemists working with 5-amino-2-fluoro-4-(trifluoromethyl)benzoic acid, recent publications have highlighted innovative coupling strategies using this building block. The compound's versatility makes it a frequent subject in searches for "multifunctional aromatic intermediates" and "directed ortho metalation substrates."

Storage recommendations for 5-amino-2-fluoro-4-(trifluoromethyl)benzoic acid typically suggest keeping the material in a cool, dry environment protected from light. These handling considerations are often part of broader discussions about "chemical storage best practices" in research facilities.

Academic interest in fluorinated aromatic compounds continues to grow, with 5-amino-2-fluoro-4-(trifluoromethyl)benzoic acid serving as an important case study in several university courses on modern synthetic methodologies. Educational searches frequently include terms like "teaching fluorination chemistry" and "benzoic acid derivative reactions."

The patent landscape surrounding 5-amino-2-fluoro-4-(trifluoromethyl)benzoic acid reveals its incorporation in numerous therapeutic applications, particularly in areas addressing unmet medical needs. This has led to increased searches for "patented fluorochemical intermediates" among intellectual property professionals.

Scale-up considerations for 5-amino-2-fluoro-4-(trifluoromethyl)benzoic acid production involve optimization of fluorination and amination steps, topics frequently explored in industrial chemistry forums discussing "process chemistry challenges" and "kilogram-scale synthesis."

As research continues to uncover new applications for 5-amino-2-fluoro-4-(trifluoromethyl)benzoic acid, its importance as a specialty chemical building block is likely to increase. The compound exemplifies how strategic incorporation of fluorine atoms can dramatically expand the utility of simple aromatic scaffolds in cutting-edge chemical research.